Cas no 398996-79-7 (1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole)

• Product Name: 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole
• CAS No: 398996-79-7
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6320037
• PubChem ID: 4175330
• Update Time: 2025-05-21

1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole
• 1-[2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl]-1H-1,3-benzodiazole
• Z1198524170
• 398996-79-7
• AKOS002278241
• Oprea1_394989
• Oprea1_257164
• 1-[(5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl]-1H-benzimidazole
• 1-(2-methoxy-4-methyl-5-propan-2-ylphenyl)sulfonylbenzimidazole
• CHEMBL5183184
• BRD-K21126766-001-01-5
• F0838-0395
• 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-1H-benzo[d]imidazole
• AP-263/14196497

• Inchi： 1S/C18H20N2O3S/c1-12(2)14-10-18(17(23-4)9-13(14)3)24(21,22)20-11-19-15-7-5-6-8-16(15)20/h5-12H,1-4H3
• InChI Key： CFPBIIVGANGUIR-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C)C(=C1)C(C)C)OC)(N1C=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole

1-2-Methoxy-4-Methyl-5-(Propan-2-Yl)Benzenesulfonyl-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound 1H-1,3-benzodiazole derivative, specifically 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-1,3-benzodiazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound, identified by the CAS number 398996-79-7, has garnered attention due to its unique structural properties and functional groups. The molecule consists of a benzenesulfonyl group attached to a 1H-1,3-benzodiazole core, with additional substituents including a methoxy group, a methyl group, and a propan-2-yl group. These substituents contribute to the molecule's stability, reactivity, and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of benzodiazole derivatives in fields such as pharmacology, materials science, and sensor technology. The presence of the sulfonyl group in this compound enhances its ability to act as an electron-withdrawing group, which is crucial for modulating electronic properties in various applications. For instance, researchers have explored the use of such derivatives in designing novel anti-inflammatory agents and anticancer drugs. The methoxy group further contributes to the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, the preparation of 1H-1,3-benzodiazole derivatives has been optimized through various methodologies. One notable approach involves the condensation of o-amino phenol derivatives with carbonyl compounds under specific reaction conditions. The introduction of the propan-2-yl group adds steric bulk to the molecule, which can influence its conformational flexibility and interaction with biological targets. This makes it particularly useful in designing molecules with tailored pharmacokinetic profiles.

From a materials science perspective, the compound's aromaticity and conjugated system make it an attractive candidate for applications in optoelectronics. The benzenesulfonyl group can enhance the molecule's ability to absorb light across a broad spectrum, potentially leading to advancements in photovoltaic materials or light-emitting diodes (LEDs). Furthermore, the presence of multiple substituents allows for fine-tuning of electronic properties, enabling customization for specific applications.

Recent research has also focused on the environmental impact and biodegradability of such compounds. Studies suggest that while the compound exhibits high stability under standard conditions, its degradation pathways can be influenced by microbial activity or enzymatic catalysis. This understanding is crucial for developing sustainable manufacturing processes and minimizing ecological footprints.

In conclusion, 1H-1,3-benzodiazole derivatives like 1H-benzodiazole CAS 398996797 represent a versatile class of compounds with wide-ranging applications across multiple disciplines. Their unique structural features and functional groups make them invaluable tools in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into their properties and potential uses, these compounds are poised to play an increasingly important role in advancing modern science and technology.